L-PROLINE-N-FMOC (15N)
Description
L-PROLINE-N-FMOC (15N) is a stable isotope-labeled derivative of the non-essential amino acid L-proline, where the nitrogen atom is enriched with ¹⁵N (98–99% isotopic purity) and the amine group is protected by a fluorenylmethyloxycarbonyl (FMOC) moiety . Its unlabeled CAS number is 71989-31-6, and the labeled variant is used extensively in biomolecular NMR spectroscopy, metabolomics, and proteomics to track nitrogen incorporation in peptides, proteins, and metabolic pathways . The FMOC group enhances solubility in organic solvents and facilitates solid-phase peptide synthesis (SPPS) due to its base-labile properties .
Properties
Molecular Weight |
338.37 |
|---|---|
Purity |
98% |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Practical Considerations
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